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Cat. No.: B607247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
E6446 dihydrochloride is a potent small molecule inhibitor targeting Toll-like receptor 7

(TLR7), Toll-like receptor 9 (TLR9), and Stearoyl-CoA Desaturase-1 (SCD1). This dual activity

makes it a valuable tool for investigating the roles of these key proteins in various pathological

processes, including autoimmune diseases and metabolic disorders. This technical guide

provides a comprehensive overview of the chemical structure, properties, and biological

activities of E6446 dihydrochloride, along with detailed experimental protocols and

visualizations of the associated signaling pathways.

Chemical Structure and Properties
E6446 dihydrochloride is the hydrochloride salt form of the parent compound E6446. Its

chemical structure is characterized by a central 2-phenyl-1,3-benzoxazole core functionalized

with two pyrrolidinylpropoxy side chains.

Chemical Structure:

Table 1: Chemical and Physical Properties of E6446 Dihydrochloride
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Property Value Reference

IUPAC Name

6-(3-pyrrolidin-1-ylpropoxy)-2-

[4-(3-pyrrolidin-1-

ylpropoxy)phenyl]-1,3-

benzoxazole;dihydrochloride

[1]

CAS Number 1345675-25-3 [2]

Molecular Formula C₂₇H₃₅N₃O₃ · 2HCl [2]

Molecular Weight 522.5 g/mol [1]

SMILES

C1CCN(C1)CCCOC2=CC=C(

C=C2)C3=NC4=C(O3)C=C(C=

C4)OCCCN5CCCC5.Cl.Cl

[1]

Appearance White to off-white solid [3]

Purity
≥95% - >99% depending on

the supplier
[2][4]

Solubility

Soluble in DMSO. Slightly

soluble in PBS (pH 7.2). Not

soluble in water.

[2][3]

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 6 months.
[4]

Note: Specific physicochemical properties such as pKa, melting point, and boiling point are not

readily available in the public domain.

Biological Activity and Mechanism of Action
E6446 dihydrochloride exhibits a multi-faceted pharmacological profile, acting as a potent

antagonist of endosomal Toll-like receptors 7 and 9, and as an inhibitor of the enzyme Stearoyl-

CoA Desaturase-1.

Inhibition of TLR7 and TLR9 Signaling
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Toll-like receptors 7 and 9 are key components of the innate immune system, recognizing

single-stranded RNA and unmethylated CpG DNA, respectively. Their activation triggers

downstream signaling cascades that lead to the production of pro-inflammatory cytokines and

type I interferons. Dysregulation of TLR7 and TLR9 signaling is implicated in the pathogenesis

of autoimmune diseases such as systemic lupus erythematosus (SLE).

E6446 dihydrochloride potently inhibits TLR7 and TLR9 signaling.[4] The proposed

mechanism of action involves the weak interaction of E6446 with nucleic acids and its

accumulation in acidic intracellular compartments where TLR7 and TLR9 are located.[5] This

accumulation is thought to prevent the interaction between the nucleic acid ligands and their

respective TLRs.

Table 2: In Vitro Inhibitory Activity of E6446 Dihydrochloride on TLRs

Target Assay Cell Type Agonist IC₅₀ Reference

TLR9

NF-κB

Reporter

Assay

HEK293 cells CpGB 0.015 µM [1]

TLR9
IFN-α

Production

Human

plasmacytoid

dendritic cells

CpGA <0.05 µM [1]

TLR7

NF-κB

Reporter

Assay

HEK293 cells Imiquimod 1.78 µM [6]

TLR4

NF-κB

Reporter

Assay

HEK293 cells LPS 10.58 µM [6]

Inhibition of SCD1 Activity
Stearoyl-CoA Desaturase-1 (SCD1) is a critical enzyme in lipid metabolism, catalyzing the

synthesis of monounsaturated fatty acids from saturated fatty acids. SCD1 plays a significant

role in cellular processes such as membrane fluidity, lipid signaling, and energy storage. Its

inhibition has been explored as a therapeutic strategy for metabolic diseases and cancer.
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Recent studies have identified E6446 as a potent inhibitor of SCD1.[7] It has been shown to

significantly inhibit adipogenic differentiation and hepatic lipogenesis through the SCD1-ATF3

signaling pathway.[7]

Table 3: Inhibitory Activity of E6446 on SCD1

Target Assay K_D_ Reference

SCD1
Surface Plasmon

Resonance (SPR)
4.61 µM [7]

Signaling Pathways
The inhibitory actions of E6446 dihydrochloride impact distinct and crucial signaling

cascades. The following diagrams, generated using the DOT language, illustrate the canonical

signaling pathways of TLR7, TLR9, and SCD1, highlighting the points of intervention by E6446.

TLR7 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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